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Compound of Interest |

5-(3-Chloropropyl)-3-
Compound Name:

methylisoxazole
CAS No.: 130800-76-9
Cat. No.: B133869

Get Quote

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic
characteristics of 5-(3-Chloropropyl)-3-methylisoxazole, a heterocyclic compound of interest
in synthetic and medicinal chemistry. In the absence of publicly available experimental data,
this document leverages established principles of nuclear magnetic resonance (NMR)
spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS), supported by data from
analogous structures, to construct a reliable predicted spectroscopic profile. This guide is
intended for researchers, scientists, and professionals in drug development to aid in the
identification, characterization, and quality control of this molecule.

Introduction: The Rationale for Predictive
Spectroscopy

5-(3-Chloropropyl)-3-methylisoxazole is a disubstituted isoxazole derivative with potential
applications as a building block in the synthesis of more complex molecules, including
pharmacologically active agents. The isoxazole core is a well-established scaffold in medicinal
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chemistry, known to impart a range of biological activities.[1] Thorough characterization of such
intermediates is paramount for ensuring the integrity of synthetic pathways and the quality of
final products.

Spectroscopic techniques such as NMR, IR, and MS are indispensable tools for the structural
elucidation of organic molecules. However, experimental spectra for novel or niche compounds
are not always readily available. In such cases, predictive spectroscopy, grounded in the
foundational principles of each technique and informed by empirical data from structurally
related compounds, serves as a powerful and scientifically valid alternative. This guide
provides a detailed, predicted spectroscopic data set for 5-(3-Chloropropyl)-3-
methylisoxazole, offering a robust reference for researchers.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectroscopic analysis, the atoms of 5-(3-Chloropropyl)-3-
methylisoxazole are numbered as depicted in the diagram below. This numbering scheme will
be used consistently in the assignment of NMR signals.

Caption: Molecular structure and atom numbering for 5-(3-Chloropropyl)-3-methylisoxazole.

Predicted *H and **C Nuclear Magnetic Resonance
(NMR) Spectroscopy

NMR spectroscopy is a cornerstone of structural organic chemistry. The predicted *H and 13C
NMR spectra for 5-(3-Chloropropyl)-3-methylisoxazole are based on established chemical
shift ranges for isoxazole derivatives and the predictable effects of alkyl and chloroalkyl
substituents.[2][3] The spectra are predicted for a standard deuterated chloroform (CDCls)
solvent.

Predicted *H NMR Data

The proton NMR spectrum is expected to show five distinct signals, corresponding to the
methyl group, the isoxazole ring proton, and the three methylene groups of the chloropropyl
chain.
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Predicted
Chemical Shift

(6, ppm)

Proton (Atom
No.)

Predicted
Multiplicity

Predicted
Coupling
Constant (J,
Hz)

Assignment
Rationale

H-8 ~23

Singlet (s)

N/A

The methyl
protons on C3
are adjacentto a
quaternary
carbon and will
appear as a
singletin a
region typical for
methyl groups
attached to a Tt-

system.

H-4 ~6.0

Singlet (s)

N/A

The proton on
C4 of the
isoxazole ring is
expected to be a
singlet due to the
absence of
adjacent protons.
Its chemical shift
is downfield due
to the electron-
withdrawing
nature of the

heterocyclic ring.

H-6 ~29

Triplet (t)

~75

These protons
are adjacent to
the isoxazole
ring and a
methylene group
(C7), resulting in
a triplet. The

proximity to the
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ring shifts this

signal downfield.

The protons on
C7 are coupled
to the protons on
) C6 and C8,
Quintet (p) or ]
H-7 ~21 ) ~75 leading to a more

Multiplet (m) -
complex splitting
pattern, likely a
quintet or

multiplet.

The protons on
C8 are adjacent
to a chlorine
atom, which is
strongly electron-
withdrawing,

H-8 ~3.6 Triplet (t) ~75 causing a
significant
downfield shift.
They are coupled
to the C7
protons, resulting

in a triplet.

Predicted *C NMR Data

The carbon NMR spectrum is predicted to show seven signals, corresponding to each unique
carbon atom in the molecule.
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Predicted Chemical Shift (9, ) )
Carbon (Atom No.) Assignment Rationale

ppm)

Typical chemical shift for a

methyl group attached to an
C-8 (CHs) ~12 .

sp2 carbon of a heterocyclic

ring.

The C3 carbon of the

isoxazole ring, substituted with
C-3 ~ 160 _

a methyl group, is expected to

be significantly downfield.

The C4 carbon, bearing a
C-4 ~102 proton, will be the most upfield

of the ring carbons.

The C5 carbon, substituted

with the alkyl chain, is also
C-5 ~ 170 significantly deshielded and

expected to be the most

downfield ring carbon.

The first methylene carbon of
C-6 ~ 28 the propyl chain, attached to

the isoxazole ring.

The central methylene carbon
C-7 ~32 )
of the propyl chain.

The terminal methylene
C-8 (CH2CI) ~44 carbon, deshielded by the
attached chlorine atom.

Predicted Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in a molecule. The
predicted IR spectrum of 5-(3-Chloropropyl)-3-methylisoxazole is expected to exhibit several
characteristic absorption bands.[4]
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Predicted Wavenumber

(cm-Y) Vibrational Mode Functional Group

3120 - 3150 C-H stretch Isoxazole ring C-H

2850 - 3000 C-H stretch Alkyl CH2 and CHs groups
1600 - 1620 C=N stretch Isoxazole ring

1450 - 1480 C=C stretch Isoxazole ring

1400 - 1450 C-H bend Alkyl CHz2 and CHs groups
1100 - 1200 C-O-N stretch Isoxazole ring

650 - 750 C-Cl stretch Chloropropy! group

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For 5-(3-Chloropropyl)-3-methylisoxazole (C7H10CINO), the predicted
molecular weight is approximately 159.61 g/mol . The electron ionization (EI) mass spectrum is
expected to show a molecular ion peak ([M]*) and several characteristic fragment ions. The
presence of chlorine will result in a characteristic M+2 peak with an intensity of about one-third
of the M peak, corresponding to the 3’Cl isotope.

Predicted Fragmentation Pathway

The fragmentation of 3,5-disubstituted isoxazoles is often initiated by the cleavage of the N-O
bond, which is the weakest bond in the ring.[5][6] The subsequent fragmentation pathway for 5-
(3-Chloropropyl)-3-methylisoxazole is predicted as follows:
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[C7H10NOJ* [CsHaCI*
m/z =124 Ring Cleavage m/z = 75177
(-Cl (-C4HeNO)

‘/(- *CH2CH2CH:ClI Ring Cleavage
CcO

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 5-(3-Chloropropyl)-3-methylisoxazole
in EI-MS.

Summary of Predicted Key lons

m/z (Mass/Charge Ratio) Predicted lon Structure Formation Rationale

Molecular ion ([M]*) with
159/161 [C7H10CINO]* isotopic pattern for one
chlorine atom.

124 [C7H10NOJ* Loss of a chlorine radical from
7110
the molecular ion.

A common fragment for 3-
- (CsHaN* methylisoxazoles resulting
518
from ring cleavage and loss of

CO.

The chloropropyl cation
7577 [CsH4CIT*
fragment.

The 3-methylisoxazole ring
69 [CaHs0]* fragment after loss of the

chloropropyl side chain.
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Experimental Protocols: A General Guide

While this document provides predicted data, the following are generalized, step-by-step
methodologies for acquiring experimental data for 5-(3-Chloropropyl)-3-methylisoxazole.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in ~0.7 mL of
deuterated chloroform (CDCls) containing 0.03% v/v tetramethylsilane (TMS) as an internal
standard.

e Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer.

e 1H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a
good signal-to-noise ratio. Typical parameters include a spectral width of 12-15 ppm, a
relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

e 13C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A
wider spectral width (e.g., 0-220 ppm) and a longer acquisition time with more scans will be
necessary due to the lower natural abundance of 13C.

o Data Processing: Process the raw data by applying Fourier transformation, phase correction,
and baseline correction. Reference the spectra to the TMS signal at 0.00 ppm.

IR Spectroscopy Protocol

o Sample Preparation: For a neat liquid, a small drop can be placed between two potassium
bromide (KBr) or sodium chloride (NaCl) plates. For a solid, a KBr pellet can be prepared by
grinding a small amount of the sample with dry KBr powder and pressing it into a transparent
disk.

 Instrument Setup: Use a Fourier-transform infrared (FTIR) spectrometer.
o Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm~1.

o Data Analysis: Identify the characteristic absorption bands and assign them to the
corresponding functional groups.
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Mass Spectrometry Protocol

o Sample Introduction: Introduce a dilute solution of the sample (e.g., in methanol or
acetonitrile) into the mass spectrometer via direct infusion or through a gas chromatograph
(GC-MS) or liquid chromatograph (LC-MS).

« lonization: Use electron ionization (El) at 70 eV for GC-MS to induce fragmentation, or a
softer ionization technique like electrospray ionization (ESI) for LC-MS to primarily observe
the molecular ion.

e Mass Analysis: Scan a suitable mass range (e.g., m/z 40-300) to detect the molecular ion
and fragment ions.

» Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to
confirm the structure.

Conclusion

This technical guide presents a detailed, predicted spectroscopic profile of 5-(3-
Chloropropyl)-3-methylisoxazole. By applying fundamental principles of spectroscopy and
leveraging data from analogous compounds, this document provides a valuable resource for
the scientific community. The predicted NMR, IR, and MS data, along with generalized
experimental protocols, will aid in the synthesis, identification, and quality assessment of this
important chemical intermediate. It is anticipated that this guide will facilitate further research
and development involving 5-(3-Chloropropyl)-3-methylisoxazole.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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